Cas no 36678-43-0 (hept-4-en-2-one)

• Product Name: hept-4-en-2-one
• CAS No: 36678-43-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 296416
• PubChem ID: 5363123
• Update Time: 2025-10-30

hept-4-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Hepten-2-one, (4E)-
• (E)-hept-4-en-2-one
• 4-Hepten-2-one,(E)-
• trans-4-Hepten-2-one
• hept-4-en-2-one
• VQKIKHHXFHNXJT-SNAWJCMRSA-N
• Q27159750
• SCHEMBL839631
• 4-Hepten-2-one, (E)-
• 4-Hepten-2-one
• CHEBI:87582
• LMFA12000104
• (4E)-hept-4-en-2-one
• (4E)-4-Hepten-2-one
• (E)-4-Hepten-2-one
• SCHEMBL839630
• 36678-43-0
• EN300-1855706
• DTXSID001315517
• 4-Hepten-2-one, (4E)- (9CI)
• (4E)-4-Hepten-2-one #
• 24332-22-7

• Inchi： 1S/C7H12O/c1-3-4-5-6-7(2)8/h4-5H,3,6H2,1-2H3/b5-4+
• InChI Key： VQKIKHHXFHNXJT-SNAWJCMRSA-N
• SMILES： O=C(C)C/C=C/CC

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on hept-4-en-2-one

Comprehensive Overview of Hept-4-en-2-one (CAS No. 36678-43-0): Properties, Applications, and Industry Insights

Hept-4-en-2-one (CAS No. 36678-43-0) is a versatile organic compound belonging to the class of unsaturated ketones. With the molecular formula C7H12O, this compound features a seven-carbon chain with a double bond at the fourth position and a ketone functional group at the second carbon. Its unique structure contributes to its reactivity and utility in various chemical synthesis processes. The compound is also referred to by alternative names such as 4-Hepten-2-one or Butyl vinyl ketone, which are frequently searched in academic and industrial databases.

In recent years, the demand for Hept-4-en-2-one has surged due to its role as a key intermediate in the production of flavors, fragrances, and specialty chemicals. Industry trends highlight a growing interest in sustainable and bio-based precursors, aligning with the global shift toward green chemistry. Researchers are actively exploring catalytic methods to synthesize 36678-43-0 from renewable resources, addressing environmental concerns while maintaining cost efficiency. This aligns with popular search queries like "sustainable synthesis of unsaturated ketones" and "green chemistry applications for Hept-4-en-2-one."

The physicochemical properties of Hept-4-en-2-one make it suitable for diverse applications. It exhibits a characteristic fruity odor, which has led to its use in perfumery and food flavoring. Analytical techniques such as GC-MS and NMR are commonly employed to verify the purity of CAS No. 36678-43-0, ensuring compliance with industry standards. Quality control is a critical topic, as evidenced by frequent searches for "analytical methods for ketone purity testing" and "Hept-4-en-2-one safety data."

From a commercial perspective, Hept-4-en-2-one is traded globally, with suppliers emphasizing high-purity grades for research and industrial use. Market reports indicate steady growth in the ketone derivatives sector, driven by innovations in pharmaceutical and agrochemical formulations. Users often search for "where to buy Hept-4-en-2-one" or "36678-43-0 suppliers," reflecting its niche but essential role in supply chains. Regulatory compliance, particularly regarding transportation and storage, is another area of focus, though the compound is not classified under restricted categories.

Future prospects for CAS No. 36678-43-0 include potential applications in polymer chemistry and advanced material science. Its unsaturated structure allows for copolymerization with other monomers, a topic gaining traction in academic circles. Searches like "Hept-4-en-2-one in polymer synthesis" underscore this emerging interest. Additionally, computational chemistry studies are investigating its reaction pathways, aiming to optimize yields and reduce byproducts—a response to the frequent query "kinetics of Hept-4-en-2-one reactions."

In summary, Hept-4-en-2-one (CAS No. 36678-43-0) exemplifies the intersection of fundamental chemistry and industrial innovation. Its adaptability across sectors, coupled with evolving synthetic methodologies, positions it as a compound of enduring relevance. By addressing contemporary themes such as sustainability and analytical rigor, this overview caters to both technical audiences and broader stakeholders seeking actionable insights.